1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine
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Description
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine is a synthetic organic compound characterized by the presence of a pyrazole ring substituted with a methyl group and a tetrafluoropropoxy group
Properties
IUPAC Name |
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)pyrazol-4-amine | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F4N3O/c1-14-2-4(12)5(13-14)15-3-7(10,11)6(8)9/h2,6H,3,12H2,1H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZKXDUWKDMSEQX-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OCC(C(F)F)(F)F)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F4N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101185076 | |
| Record name | 1H-Pyrazol-4-amine, 1-methyl-3-(2,2,3,3-tetrafluoropropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101185076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.16 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1429419-58-8 | |
| Record name | 1H-Pyrazol-4-amine, 1-methyl-3-(2,2,3,3-tetrafluoropropoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1429419-58-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1H-Pyrazol-4-amine, 1-methyl-3-(2,2,3,3-tetrafluoropropoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101185076 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Preparation Methods
The synthesis of 1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine typically involves multiple steps, starting from commercially available precursors. The synthetic route may include the following steps:
Formation of the pyrazole ring: This can be achieved through the cyclization of appropriate hydrazine derivatives with 1,3-dicarbonyl compounds under acidic or basic conditions.
Introduction of the methyl group: Methylation of the pyrazole ring can be carried out using methyl iodide or dimethyl sulfate in the presence of a base such as potassium carbonate.
Attachment of the tetrafluoropropoxy group: This step involves the nucleophilic substitution of a suitable leaving group (e.g., a halide) on the pyrazole ring with 2,2,3,3-tetrafluoropropanol under basic conditions.
Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.
Chemical Reactions Analysis
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazole oxides.
Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, potentially yielding reduced derivatives of the pyrazole ring.
Substitution: The compound can participate in nucleophilic substitution reactions, where the tetrafluoropropoxy group can be replaced by other nucleophiles under appropriate conditions.
Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and varying temperatures and pressures. Major products formed from these reactions depend on the specific reagents and conditions employed.
Scientific Research Applications
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine has several scientific research applications, including:
Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.
Biology: It may serve as a probe or ligand in biochemical assays to study enzyme activity, receptor binding, or other biological processes.
Industry: The compound can be used in the development of new materials, such as polymers or coatings, with unique properties imparted by the tetrafluoropropoxy group.
Mechanism of Action
The mechanism of action of 1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes, receptors, or ion channels, modulating their activity through binding or inhibition. The tetrafluoropropoxy group can enhance the compound’s lipophilicity, facilitating its interaction with hydrophobic regions of proteins or cell membranes.
Comparison with Similar Compounds
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine can be compared with other pyrazole derivatives, such as:
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-5-amine: Similar structure but with the amine group at a different position on the pyrazole ring.
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-carboxylic acid: Contains a carboxylic acid group instead of an amine group.
1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-yl methyl ether: Features a methyl ether group instead of an amine group.
The uniqueness of 1-methyl-3-(2,2,3,3-tetrafluoropropoxy)-1H-pyrazol-4-amine lies in its specific substitution pattern, which can influence its chemical reactivity, biological activity, and physical properties.
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